Cas no 52118-86-2 (3-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole)

3-(Propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole is a fluorinated pyrazole derivative characterized by its trifluoromethyl and isopropyl functional groups. This compound exhibits notable stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic resistance, which is advantageous in the design of bioactive molecules. Its pyrazole core serves as a versatile scaffold for further functionalization, enabling applications in medicinal chemistry and material science. The compound's well-defined structure and purity ensure consistent performance in synthetic pathways, supporting its use in high-precision research and industrial processes.
3-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole structure
52118-86-2 structure
Product Name:3-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole
CAS No:52118-86-2
MF:C7H9F3N2
MW:178.154971837997
MDL:MFCD08701194
CID:1579767
PubChem ID:23006214
Update Time:2025-10-29

3-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 3-(1-methylethyl)-5-(trifluoromethyl)-
    • 3-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole
    • SY076016
    • 3-trifluoromethyl-5-isopropyl-pyrazole
    • 5-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
    • MFCD08701194
    • 3-(trifluoroMethyl)-5-isopropyl-1H-pyrazole
    • CS-0061027
    • CCA11886
    • 52118-86-2
    • 5-isopropyl-3-trifluoromethyl-1h-pyrazole
    • 5-propan-2-yl-3-(trifluoromethyl)-1H-pyrazole
    • 5-Isopropyl-3-(trifluoromethyl)-1H-pyrazole
    • AKOS003673359
    • AS-41126
    • EN300-41737
    • SCHEMBL1119956
    • MDL: MFCD08701194
    • Inchi: 1S/C7H9F3N2/c1-4(2)5-3-6(12-11-5)7(8,9)10/h3-4H,1-2H3,(H,11,12)
    • InChI Key: FPFMPASDBKDTNH-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(C)C)NN=1)(F)F

Computed Properties

  • Exact Mass: 178.07187
  • Monoisotopic Mass: 178.07178278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68

3-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole Pricemore >>

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